Cas no 209956-83-2 (1H-Pyrazole-5-carboxamide,1-(2-aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl-)

• Product Name: 1H-Pyrazole-5-carboxamide,1-(2-aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl-
• CAS No: 209956-83-2
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• CID: 1397684
• PubChem ID: 114844743
• Update Time: 2025-04-20

1H-Pyrazole-5-carboxamide,1-(2-aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,1-(2-aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl-
• 1-(2-Aminophenyl)-N-[2'-(aminosulfonyl)[1,1'-biphenyl]-4-yl]-3-methyl-1H-pyrazole-5-carboxamide
• SCHEMBL23709745
• 209956-83-2
• DB-146321

• Inchi： 1S/C13H8Cl2O2/c14-10-6-5-9(8-16)13(7-10)17-12-4-2-1-3-11(12)15/h1-8H
• InChI Key： JCOYFPKCOGWNQW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=O)=C(C=1)OC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 447.13673
• Monoisotopic Mass: 265.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 133.1